Cas no 1267496-45-6 (2-Pyridinamine, 4-methyl-6-(trifluoromethyl)-)

• Product Name: 2-Pyridinamine, 4-methyl-6-(trifluoromethyl)-
• CAS No: 1267496-45-6
• MF: C₇H₇F₃N₂
• MW: 176.1391
• CID: 4740454
• Update Time: 2025-08-04

2-Pyridinamine, 4-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-(trifluoromethyl)pyridin-2-amine
• 2-Pyridinamine, 4-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C7H7F3N2/c1-4-2-5(7(8,9)10)12-6(11)3-4/h2-3H,1H3,(H2,11,12)
• InChI Key： IIEOHEOIADKFMD-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C(C([H])([H])[H])C([H])=C(N([H])[H])N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 157
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Pyridinamine, 4-methyl-6-(trifluoromethyl)-

Research Brief on 2-Pyridinamine, 4-methyl-6-(trifluoromethyl)- (CAS: 1267496-45-6): Recent Advances and Applications

The compound 2-Pyridinamine, 4-methyl-6-(trifluoromethyl)- (CAS: 1267496-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its trifluoromethyl and methyl substituents, exhibits unique physicochemical properties that make it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 2-Pyridinamine, 4-methyl-6-(trifluoromethyl)- in targeting protein kinases involved in inflammatory pathways. The researchers synthesized a series of analogs and evaluated their inhibitory activity against JAK3 kinases, which are critical in autoimmune diseases. The lead compound, featuring the 1267496-45-6 scaffold, showed nanomolar potency and high selectivity, suggesting its potential as a therapeutic candidate for rheumatoid arthritis and other inflammatory conditions.

In addition to its applications in kinase inhibition, this compound has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv highlighted its role as a precursor for novel antibacterial agents. The trifluoromethyl group was found to enhance membrane permeability, while the pyridinamine core facilitated interactions with bacterial enzymes. Preliminary results indicated significant activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).

Another area of interest is the use of 2-Pyridinamine, 4-methyl-6-(trifluoromethyl)- in agrochemical research. A 2024 patent application disclosed its incorporation into fungicidal formulations, where it exhibited broad-spectrum activity against plant pathogens. The compound's stability under environmental conditions and low toxicity to non-target organisms make it a viable candidate for sustainable crop protection solutions.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Researchers are currently exploring structural modifications to improve solubility and metabolic stability while retaining bioactivity. Computational modeling and high-throughput screening are being employed to accelerate the discovery of next-generation analogs.

In conclusion, 2-Pyridinamine, 4-methyl-6-(trifluoromethyl)- (CAS: 1267496-45-6) represents a versatile and valuable scaffold in medicinal and agrochemical research. Its unique structural features enable diverse applications, from kinase inhibition to antimicrobial activity. Ongoing studies are expected to further elucidate its potential and pave the way for novel therapeutic and agricultural solutions.